Cas no 35040-32-5 (2,5-dihydroxy-9H-xanthen-9-one)

• Product Name: 2,5-dihydroxy-9H-xanthen-9-one
• CAS No: 35040-32-5
• MF: C₁₃H₈O₄
• MW: 228.200223922729
• CID: 1467584
• PubChem ID: 182216
• Update Time: 2025-06-13

2,5-dihydroxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 2,5-dihydroxy-9H-xanthen-9-one
• 2,5-dihydroxyxanthen-9-one
• DTXSID20188551
• 4,7-Dihydroxyxanthon
• 2,5-dihydroxyxanthone
• 9H-Xanthen-9-one, 2,5-dihydroxy-
• CHEMBL4061540
• 35040-32-5
• AKOS040760993
• DTXCID80111042

• Inchi： 1S/C13H8O4/c14-7-4-5-11-9(6-7)12(16)8-2-1-3-10(15)13(8)17-11/h1-6,14-15H
• InChI Key： LXSIVSWCSPREMS-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C=CC=C(C1=2)O)=O)O

Computed Properties

• Exact Mass: 228.04224
• Monoisotopic Mass: 228.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Yellow powder
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2,5-dihydroxy-9H-xanthen-9-one

Exploring the Properties and Applications of 2,5-Dihydroxy-9H-xanthen-9-one (CAS No. 35040-32-5)

2,5-Dihydroxy-9H-xanthen-9-one (CAS No. 35040-32-5) is a naturally occurring xanthone derivative that has garnered significant attention in the fields of pharmaceutical research, cosmetic formulations, and organic synthesis. This compound, characterized by its distinct xanthene backbone and hydroxyl substitutions, exhibits unique physicochemical properties that make it a subject of ongoing scientific exploration. Researchers are particularly interested in its potential as a bioactive molecule, given its structural similarity to other pharmacologically active xanthones.

In recent years, the demand for natural-derived compounds like 2,5-dihydroxy-9H-xanthen-9-one has surged, driven by trends in green chemistry and sustainable sourcing. Its antioxidant properties have been a focal point in studies related to skin care and anti-aging formulations, aligning with consumer interest in clean beauty products. Additionally, its role as a fluorescent probe in bioimaging applications has been explored, leveraging its stable chromophore structure for diagnostic purposes.

The synthesis of 2,5-dihydroxy-9H-xanthen-9-one often involves multi-step organic reactions, including cyclization and oxidation processes. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These methods are critical for ensuring its suitability in high-precision applications, such as drug development or material science.

From a commercial perspective, CAS No. 35040-32-5 is often sourced as a research-grade chemical by laboratories specializing in medicinal chemistry or nutraceutical development. Its compatibility with polymer matrices has also sparked interest in the advanced materials sector, where it may serve as a functional additive for UV protection or optical brightening.

Ongoing studies continue to uncover novel applications for 2,5-dihydroxy-9H-xanthen-9-one, particularly in photodynamic therapy and environmental sensing. As regulatory frameworks evolve to favor eco-friendly alternatives, this compound’s low toxicity profile and biodegradability position it as a promising candidate for future innovations. For researchers and industry professionals, understanding its structure-activity relationships remains key to unlocking its full potential.